Cas no 690-71-1 (tert-Amyl oxalate)
tert-Amyl oxalate structure
Product Name:tert-Amyl oxalate
CAS No:690-71-1
MF:C12H22O4
MW:230.300684452057
CID:973037
PubChem ID:22315812
Update Time:2025-04-19
tert-Amyl oxalate Chemical and Physical Properties
Names and Identifiers
-
- tert-Amyl oxalate
- 2-(2-methylbutan-2-yloxy)-2-oxoacetate
- DTXSID80596299
- SCHEMBL1121870
- Bis(2-methyl-2-butanyl) oxalate
- 690-71-1
-
- Inchi: 1S/C12H22O4/c1-7-11(3,4)15-9(13)10(14)16-12(5,6)8-2/h7-8H2,1-6H3
- InChI Key: AIKZXVUWCRXZFS-UHFFFAOYSA-N
- SMILES: O(C(C(=O)OC(C)(C)CC)=O)C(C)(C)CC
Computed Properties
- Exact Mass: 230.15180918g/mol
- Monoisotopic Mass: 230.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 52.6Ų
tert-Amyl oxalate Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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